Cas no 67237-71-2 ( )
structure
Product Name:
CAS No:67237-71-2
MF:C16H13NO
MW:235.280524015427
CID:965638
PubChem ID:334103
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- NSC338459
- 67237-71-2
- 2-[2-(4-methylphenyl)-2-oxoethyl]benzonitrile
- NSC-338459
- DTXSID20319005
-
-
- Inchi： 1S/C16H13NO/c1-12-6-8-13(9-7-12)16(18)10-14-4-2-3-5-15(14)11-17/h2-9H,10H2,1H3
- InChI Key： QIVOSEOVDVCHKR-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C)=CC=1)CC1C=CC=CC=1C#N
Computed Properties
- Exact Mass: 235.09979
- Monoisotopic Mass: 235.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86
Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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